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Compound of Interest

Compound Name: cobalt;iron

Cat. No.: B14235976

A Comparative Benchmarking Guide to Cobalt-
Iron Magnetic Alloys

This guide provides a comprehensive comparison of the magnetic performance of cobalt-iron
(Co-Fe) alloys against other prominent soft magnetic alloys, namely Permalloy and Mu-metal. It
is intended for researchers, scientists, and drug development professionals who utilize
magnetic materials in their applications. The guide details the magnetic properties,
experimental protocols for their measurement, and explores the application of Co-Fe alloys in
biomedical contexts.

Data Presentation: Comparative Magnetic
Properties

The following tables summarize the key magnetic properties of various commercially significant
soft magnetic alloys. These values represent typical ranges and can vary based on the specific
composition, heat treatment, and manufacturing process.

Table 1: DC Magnetic Properties of Cobalt-Iron and Nickel-lIron Alloys
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o Saturation o Maximum Curie
Compositio o Coercivity .
Alloy Name Magnetizati Permeabilit Temperatur
n (Hc) (AIm)
on (Bs) (T) y (Hmax) e (°C)
Cobalt-Iron
Alloys
Permendur 49% Co, 49% 5,000 -
2.35 160 - 240 940
49 Fe, 2%V 10,000
49% Co, 49%
Fe, 2% V 60,000 -
Supermendur ] 2.4 16 - 80 940
(grain- 100,000
oriented)
48.75% Co,
48.75% Fe,
. 10,000 -
Hiperco® 50 1.9% Nb, 2.42 40 - 80 940
70,000
0.3% Mn,
0.05% Si
Nickel-Iron
Alloys
~80% Ni,
200,000 -
Permalloy 80 ~15% Fe, 0.7-0.8 24-4.0 420
400,000
~5% Mo
~77% Ni,
~16% Fe, 80,000 -
Mu-metal 0.65-0.8 04-1.6 350 - 400
~5% Cu, ~2% 100,000
Cr or Mo

Data compiled from multiple sources, including product datasheets and materials science

databases.

Table 2: AC Magnetic Properties at 400 Hz
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Alloy Name Core Loss (W/kg) at 1.5 T

Cobalt-Iron Alloys

Supermendur 6-10

Hiperco® 50 5-9

Nickel-Iron Alloys

Permalloy 80 Not typically used at this flux density

Mu-metal Not typically used at this flux density

AC properties are highly dependent on material thickness and frequency.

Experimental Protocols

Accurate characterization of magnetic properties is crucial for material selection and device
design. The following sections detail the standard experimental protocols for measuring key
magnetic parameters.

Vibrating Sample Magnhetometer (VSM) Measurement

The Vibrating Sample Magnetometer (VSM) is a sensitive instrument used to measure the
magnetic moment of a material as a function of an applied magnetic field, from which
properties like saturation magnetization, remanence, and coercivity can be determined.[1]

Objective: To obtain the magnetic hysteresis loop (M-H curve) of a soft magnetic alloy.
Apparatus:

 Vibrating Sample Magnetometer (VSM) system with an electromagnet, sample holder,
vibration unit, and detection coils.[2]

» Calibration standard (e.g., a pure nickel sphere with a known magnetic moment).[3]
o Sample of the magnetic alloy (thin film, powder, or bulk).

Procedure:
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e Sample Preparation:

o Bulk Materials: Cut a small, regularly shaped sample (e.g., a small cube or disk) from the
bulk material. The mass and dimensions should be accurately measured.

o Thin Films: A section of the thin film on its substrate, typically a few millimeters square, is
used.[3] The exact dimensions of the film are required for accurate magnetization
calculations.

o Powders: The powder sample is packed into a non-magnetic sample holder. The mass of
the powder must be precisely known.

o System Calibration:
o Mount the nickel standard sample in the VSM.
o Apply a saturating magnetic field and measure the induced voltage.

o Use the known magnetic moment of the nickel standard to determine the calibration factor
that relates the measured voltage to the magnetic moment.[3]

o Sample Measurement:

Replace the calibration standard with the prepared sample, ensuring it is securely

[e]

mounted and centered within the detection coils.[3]

o Set the measurement parameters, including the maximum applied magnetic field, the field
step size, and the measurement time per data point.

o Initiate the measurement sequence. The VSM will apply a sweeping magnetic field (e.g.,
from a maximum positive value to a maximum negative value and back) while vibrating the
sample.

o The detection coils measure the induced voltage, which is proportional to the sample's
magnetic moment.

o Data Analysis:
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o The VSM software plots the magnetic moment (M) versus the applied magnetic field (H),
generating the hysteresis loop.

o From the hysteresis loop, determine the saturation magnetization (Ms), remanent
magnetization (Mr), and coercivity (Hc).

o To calculate the saturation induction (Bs), the following relationship is used: Bs = pO(H +
Ms), where L0 is the permeability of free space.

Hysteresis Loop Measurement (B-H Loop Tracer)

A B-H loop tracer is used to display the hysteresis loop of a magnetic material, providing
information about its permeability, coercivity, and remanence.

Objective: To visualize and measure the B-H hysteresis loop of a soft magnetic alloy.

Apparatus:

B-H loop tracer instrument.

Oscilloscope.

A toroidal (ring-shaped) sample of the magnetic alloy is preferred to ensure a closed
magnetic circuit.[4]

Primary and secondary coils wound on the toroidal sample.
Procedure:
e Sample Preparation:

o Atoroidal core of the material to be tested is wound with a primary (magnetizing) coil and
a secondary (sensing) coil. The number of turns on each coil must be known.

e Circuit Connection:

o Connect the primary coil to the output of the B-H loop tracer's magnetizing circuit.
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o Connect the secondary coil to the integrating and vertical amplification circuit of the B-H

loop tracer.

o Connect the X-Y outputs of the B-H loop tracer to the corresponding inputs of the

oscilloscope.

e Measurement:
o Turn on the B-H loop tracer and the oscilloscope.

o Apply a sinusoidal current to the primary coil. The magnetizing field (H) is proportional to
this current.

o The changing magnetic flux in the core induces a voltage in the secondary coil. This
voltage is integrated to produce a signal proportional to the magnetic induction (B).

o The oscilloscope will display the B-H hysteresis loop.
e Data Analysis:
o Measure the key parameters from the oscilloscope display:
» Coercivity (Hc): The intercept of the loop on the H-axis.
» Remanence (Br): The intercept of the loop on the B-axis.
» Saturation Induction (Bs): The maximum value of B reached.

o The area enclosed by the hysteresis loop is proportional to the energy loss per cycle

(hysteresis loss).

Mandatory Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate relevant
workflows and pathways for the application of cobalt-iron based magnetic nanoparticles in a

biomedical context.
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Nanoparticle Synthesis & Functionalization

Co-Fe Nanoparticle Surface Coating Targeting Ligand
Synthesis (e.g., PEG, Dextran) Conjugation (e.g., Antibody)

In Vitro Studies
Cell Culture: L Incubation with Application of Alternating Cell Viability Assay’

(Cancer Cell Line) Functionalized Nanoparticles Magnetic Field (AMF) (e.g., MTT Assay)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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